Cas no 895642-24-7 (9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 895642-24-7
• MF: C₂₁H₂₀N₂O₅S
• MW: 412.458904266357
• CID: 6327630
• PubChem ID: 7184662
• Update Time: 2025-05-17

9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• 9-methoxy-2-(2,3,4-trimethoxyphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• F1608-0321
• 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
• 895642-24-7
• AKOS001866430

• Inchi： 1S/C21H20N2O5S/c1-24-14-7-5-6-11-10-13-20(28-16(11)14)22-19(23-21(13)29)12-8-9-15(25-2)18(27-4)17(12)26-3/h5-9H,10H2,1-4H3,(H,22,23,29)
• InChI Key： HOTWRBMSWNDJIZ-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(C3C=CC(=C(C=3OC)OC)OC)=N1)OC1C(=CC=CC=1C2)OC

Computed Properties

• Exact Mass: 412.10929292g/mol
• Monoisotopic Mass: 412.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Introduction to 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 895642-24-7)

The compound 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 895642-24-7) represents a novel heterocyclic scaffold that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the chromeno[2,3-d]pyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple methoxy substituents on the aromatic ring and the unique thione functional group at the pyrimidine core contribute to its distinct chemical properties and biological interactions.

Recent advancements in drug discovery have highlighted the importance of polyfunctionalized heterocycles in modulating complex biological pathways. The 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione structure exemplifies how strategic functionalization can enhance binding affinity and selectivity. Specifically, the trimethoxyphenyl moiety introduces steric and electronic features that are conducive to interactions with biological targets such as kinases and transcription factors. These interactions are critical for developing small-molecule inhibitors that can regulate cellular processes implicated in diseases like cancer and inflammation.

In the context of current research, this compound has been explored for its potential as an anti-cancer agent. The chromeno[2,3-d]pyrimidine core is a privileged scaffold that has shown promise in preclinical studies due to its ability to disrupt oncogenic signaling pathways. The thione group at the 4-position of the pyrimidine ring is particularly noteworthy, as it can engage in redox-sensitive interactions with target proteins. Such redox-regulated mechanisms are increasingly recognized as key players in cancer cell proliferation and survival. By leveraging these properties, researchers aim to develop novel chemotherapeutic agents that can selectively induce apoptosis or inhibit growth in tumor cells while minimizing side effects on healthy tissues.

Moreover, the methoxy substituents on the aromatic ring contribute to the compound's solubility and bioavailability, which are essential factors for drug development. The optimal positioning of these groups enhances hydrophilicity without compromising binding efficacy. This balance is achieved through careful consideration of molecular geometry and electronic distribution, principles that are central to rational drug design. Computational modeling and high-throughput screening have been instrumental in identifying derivatives of 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione with improved pharmacokinetic profiles.

Emerging evidence suggests that this compound may also exhibit anti-inflammatory properties. Chronic inflammation is a hallmark of numerous pathological conditions, including atherosclerosis and autoimmune disorders. The ability of chromeno[2,3-d]pyrimidines to modulate inflammatory signaling pathways has been demonstrated in several in vitro studies. The thione group, in particular, has been shown to interact with thioredoxin reductase and other redox enzymes that regulate inflammatory responses. By targeting these enzymes, 9-methoxy-2-(2,3,4-trimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione may offer a new therapeutic strategy for managing inflammatory diseases.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the chromeno[2,3-d]pyrimidine core followed by functional group interconversions to introduce the methoxy and thione groups at appropriate positions. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system with high regioselectivity.

In conclusion,9-methoxy-2-(2,^3,4-trimethoxyphenyl)-³H,⁴H,⁵H-chromeno[^2,3-d]pyrimidine-⁴-thione (CAS No. 895642-24-7) is a structurally intriguing molecule with significant potential in therapeutic applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting cancer and inflammation. As research continues to uncover new biological roles for chromeno[^2,3-d]pyrimidines, this compound will likely play an important role in developing next-generation pharmaceuticals.